Cas no 55514-12-0 (QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-)

QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)- structure
55514-12-0 structure
Product name:QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-
CAS No:55514-12-0
MF:C11H12NS
MW:190.28468132019
CID:3524089
PubChem ID:759441

QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

    • QUINOLINIUM, 1-METHYL-2-(METHYLTHIO)-
    • SCHEMBL6206493
    • 1-methyl-2-(methylthio)quinolinium
    • 1-methyl-2-(methylsulfanyl)quinolinium
    • CHEMBL1197994
    • AKOS001584750
    • 55514-12-0
    • STK829689
    • DTXSID901296142
    • 1-METHYL-2-(METHYLSULFANYL)QUINOLIN-1-IUM
    • Inchi: InChI=1S/C11H12NS/c1-12-10-6-4-3-5-9(10)7-8-11(12)13-2/h3-8H,1-2H3/q+1
    • InChI Key: WSGTYHLPPULYTK-UHFFFAOYSA-N
    • SMILES: C[N+]1=C(C=CC2=CC=CC=C21)SC

Computed Properties

  • Exact Mass: 190.06904556g/mol
  • Monoisotopic Mass: 190.06904556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 29.2Ų

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